N,N'-Biphenyl-2,2'-diylbis[2-(1-naphthyl)acetamide]

• Molecular Formula: C36H28N2O2
• Molecular Weight: 520.6 g/mol
• IUPAC Name: 2-naphthalen-1-yl-N-[2-[2-[(2-naphthalen-1-ylacetyl)amino]phenyl]phenyl]acetamide
• InChI: InChI=1S/C36H28N2O2/c39-35(23-27-15-9-13-25-11-1-3-17-29(25)27)37-33-21-7-5-19-31(33)32-20-6-8-22-34(32)38-36(40)24-28-16-10-14-26-12-2-4-18-30(26)28/h1-22H,23-24H2,(H,37,39)(H,38,40)
• InChI Key: OWCZXNDSUWWMMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=CC=C3C4=CC=CC=C4NC(=O)CC5=CC=CC6=CC=CC=C65

Description

N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide]: is a complex organic compound with the molecular formula C36H28N2O2 . This compound is known for its unique structure, which includes biphenyl and naphthyl groups connected through acetamide linkages. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] typically involves the following steps :

Starting Materials: The synthesis begins with biphenyl-2,2’-dicarboxylic acid and 1-naphthylamine.

Reaction Conditions: The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride to form the corresponding acyl chloride.

Formation of Acetamide: The acyl chloride is then reacted with 1-naphthylamine to form the desired acetamide compound.

Purification: The product is purified using recrystallization techniques to obtain a high-purity compound.

Chemical Reactions Analysis

N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] undergoes various chemical reactions, including :

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate, leading to the formation of carboxylic acid derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of aromatic rings.

Scientific Research Applications

N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] has several scientific research applications :

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] involves its interaction with specific molecular targets . The compound can bind to proteins and enzymes, altering their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to interact with cellular signaling pathways, influencing cell growth and proliferation.

Comparison with Similar Compounds

N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] can be compared with other similar compounds, such as :

N,N’-Diphenyl-N,N’-bis(1-naphthyl)-1,1’-biphenyl-4,4’-diamine: This compound is known for its use in organic light-emitting diodes (OLEDs) due to its excellent hole-transporting properties.

2-(1-Naphthyl)acetamide: A simpler compound with similar structural features, used in various chemical synthesis applications.

The uniqueness of N,N’-Biphenyl-2,2’-diylbis[2-(1-naphthyl)acetamide] lies in its combination of biphenyl and naphthyl groups, which impart distinct chemical and physical properties, making it valuable for diverse research and industrial applications.